Cas no 29683-23-6 (thian-4-ol)

• Product Name: thian-4-ol
• CAS No: 29683-23-6
• MF: C₅H₁₀OS
• MW: 118.197300434113
• MDL: MFCD02942489
• CID: 239312
• PubChem ID: 576296
• Update Time: 2025-06-30

thian-4-ol Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-2H-thiopyran-4-ol
• 2H-Thiopyran-4-ol,tetrahydro-
• 4-hydroxy-tetrahydro-2H-thiopyran
• 4-Tetrahydrothiopyranol
• Tetrahydrothiopyran-4-ol
• 4-Hydroxytetrahydrothiopyran
• 4-hydroxythiacyclohexane
• tetrahydro-4H-thiopyran-4-ol
• tetrahydro-4H-thiopyran-4-one
• Thiacyclohexane-4-ol
• 4-Hydroxythiane
• TETRAHYDROTHIOPYRAN-4-OL 97
• thian-4-ol
• 2H-Thiopyran-4-ol, tetrahydro-
• YODQQARABJQLIP-UHFFFAOYSA-N
• Tetrahydrothiapyran-4-ol
• 4-hydroxy-tetrahydrothiopyran
• 3-hydroxypentamethylene sulfide
• Tetrahydro-2H-thiopyran-4-ol #
• 2-Chlorothiazole-
• SY019603
• J-017603
• 29683-23-6
• T3373
• A876402
• Tetrahydrothiopyran-4-ol, 97%
• EN300-211456
• DTXSID40341863
• AMY37357
• SCHEMBL204179
• DS-1734
• AE-641/30104027
• MFCD02942489
• CS-D1275
• FT-0649839
• BB 0259519
• AKOS005068138
• ALBB-011931

• MDL： MFCD02942489
• Inchi： 1S/C5H10OS/c6-5-1-3-7-4-2-5/h5-6H,1-4H2
• InChI Key： YODQQARABJQLIP-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)O

Computed Properties

• Exact Mass: 118.04500
• Monoisotopic Mass: 118.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 45.5

Experimental Properties

• Color/Form: Not available
• Density: 1.148
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 70°C/0.05mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.55
• PSA: 45.53000
• LogP: 0.87430
• Solubility: Not available

thian-4-ol Security Information

• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on thian-4-ol

Thian-4-ol (CAS No. 29683-23-6): A Comprehensive Overview

Thian-4-ol (CAS No. 29683-23-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 1,1-dimethoxyethane-1,1-dithiol, is characterized by its unique thioether functional group and its potential applications in various scientific and industrial domains.

The molecular structure of thian-4-ol consists of a four-membered ring containing sulfur atoms, which imparts distinctive chemical properties and reactivity. The compound's ability to form stable complexes with metals and its potential as a ligand in coordination chemistry have made it a subject of extensive study. Recent research has highlighted the role of thian-4-ol in catalytic processes and its potential as a building block for more complex molecules.

In the realm of medicinal chemistry, thian-4-ol has shown promise as a precursor for the synthesis of biologically active compounds. Its thioether functionality can be readily modified through various chemical reactions, making it a valuable intermediate in the development of new drugs. Studies have explored the use of thian-4-ol-derived compounds in the treatment of neurological disorders, cancer, and other diseases.

The synthesis of thian-4-ol typically involves multistep processes that require precise control over reaction conditions. One common method involves the reaction of 1,1-dimethoxyethane with elemental sulfur under specific temperature and pressure conditions. Advances in synthetic methodologies have led to more efficient and scalable routes for producing thian-4-ol, which is crucial for its commercial and industrial applications.

The physical properties of thian-4-ol, such as its melting point, boiling point, and solubility, are essential for understanding its behavior in different environments. These properties have been extensively characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. The data obtained from these studies provide valuable insights into the molecular structure and behavior of thian-4-ol.

In addition to its chemical properties, the biological activity of thian-4-ol-derived compounds has been a focus of recent research. Studies have shown that certain derivatives exhibit potent antioxidant and anti-inflammatory effects, making them potential candidates for therapeutic applications. The ability to modulate biological pathways through these compounds has opened new avenues for drug discovery and development.

The environmental impact of thian-4-ol and its derivatives is another important consideration. Research has been conducted to evaluate the biodegradability and ecotoxicity of these compounds to ensure their safe use in various applications. Sustainable synthesis methods that minimize environmental footprint are being developed to address these concerns.

In conclusion, thian-4-ol (CAS No. 29683-23-6) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical properties and potential biological activity make it an important molecule for further investigation and development. As research continues to advance, the role of thian-4-ol in various scientific fields is likely to expand, contributing to new discoveries and innovations.